Cas no 1326879-95-1 (1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1326879-95-1
• MF: C₂₀H₁₃F₄N₃O₂
• MW: 403.329738378525
• CID: 5399369
• Update Time: 2025-06-11

1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-fluoro-3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-4(1H)-quinolinone
• 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

• Inchi： 1S/C20H13F4N3O2/c1-2-27-10-15(17(28)14-9-13(21)6-7-16(14)27)19-25-18(26-29-19)11-4-3-5-12(8-11)20(22,23)24/h3-10H,2H2,1H3
• InChI Key： HZWGAEBSOCDJSH-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=CC(C(F)(F)F)=C3)N=2)=C1

Experimental Properties

• Density: 1.395±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.0±55.0 °C(Predicted)
• pka: 1.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS: 1326879-95-1)

The compound 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS: 1326879-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxadiazole and quinolinone scaffolds, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethyl and fluoro substituents on the quinolinone core could significantly influence the compound's binding affinity to target proteins. The trifluoromethylphenyl-oxadiazole moiety was found to play a critical role in stabilizing interactions with hydrophobic pockets in the active sites of enzymes, making it a promising scaffold for inhibitor design.

In vitro and in vivo studies have revealed that 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one exhibits potent inhibitory activity against a range of kinases involved in inflammatory and oncogenic pathways. Specifically, the compound has shown nanomolar IC50 values against kinases such as JAK2 and PI3K, which are key targets in the treatment of autoimmune diseases and cancers. These findings suggest its potential as a multi-targeted therapeutic agent.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into the conformational dynamics of the compound when bound to its targets, highlighting the importance of the oxadiazole ring in maintaining structural rigidity and optimal binding orientation. Such structural insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Recent efforts have explored prodrug strategies and formulation technologies to overcome these limitations, with some success in preclinical models.

In conclusion, 1-ethyl-6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one represents a promising lead compound in the search for novel therapeutics targeting kinase-mediated diseases. Ongoing research aims to refine its pharmacological profile and advance it through the drug development pipeline. The compound's unique structural features and potent bioactivity make it a compelling subject for future studies in chemical biology and drug discovery.